Cas no 957062-89-4 (2-Bromo-6-fluoro-3-methoxyphenylboronic acid)

2-Bromo-6-fluoro-3-methoxyphenylboronic acid structure
957062-89-4 structure
Product Name:2-Bromo-6-fluoro-3-methoxyphenylboronic acid
CAS No:957062-89-4
MF:C7H7BBrFO3
MW:248.842085123062
MDL:MFCD08276828
CID:796961
PubChem ID:24884564
Update Time:2024-10-25

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
    • 2-Bromo-3-methoxy-6-fluorophenylboronic acid
    • 2-Bromo-6-fluoro-3-methoxyphenylboronic acid
    • Boronic acid,B-(2-bromo-6-fluoro-3-methoxyphenyl)-
    • 2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
    • (2-bromo-6-fluoro-3-methoxy-phenyl)boronic acid
    • SBB071187
    • PC3439
    • TRA0080623
    • FCH1323666
    • BC001283
    • AX8196760
    • ST24026124
    • Z1184
    • A845413
    • (
    • B-(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid (ACI)
    • (2-Bromo-6-fluoro-3-methoxyphenyl)boronicacid
    • AKOS015834835
    • CS-W010222
    • MFCD08276828
    • AS-55657
    • DTXSID50584769
    • J-508450
    • 957062-89-4
    • DB-027881
    • W16740
    • MDL： MFCD08276828
    • Inchi： 1S/C7H7BBrFO3/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3,11-12H,1H3
    • InChI Key： WCXHRSAUPYPWHO-UHFFFAOYSA-N
    • SMILES： FC1C(B(O)O)=C(Br)C(OC)=CC=1

Computed Properties

  • Exact Mass: 247.96600
  • Monoisotopic Mass: 247.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Melting Point: 130-135 °C
  • PSA: 49.69000
  • LogP: 0.27660

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Pricemore >>

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Apollo Scientific
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2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
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2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
 957062-89-4 98+%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B886872-1g
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 957062-89-4 98%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 957062-89-4 98%
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